Cas no 917397-92-3 (1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol)

1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol is a brominated pyridine derivative featuring a trifluoroethanol moiety, making it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of both a bromine substituent and a trifluoromethyl group enhances its reactivity, enabling selective functionalization in cross-coupling reactions and other transformations. Its structural features are particularly valuable in the development of agrochemicals, pharmaceuticals, and specialty chemicals. The compound exhibits high purity and stability, ensuring reliable performance in synthetic applications. Its well-defined chemical properties make it suitable for use in medicinal chemistry, where precise modifications are often required for lead optimization and drug discovery.
1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol structure
917397-92-3 structure
Product Name:1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol
CAS No:917397-92-3
MF:C7H5BrF3NO
MW:256.019911527634
MDL:MFCD18909491
CID:1034552
PubChem ID:67294760
Update Time:2025-06-08

1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol
    • 1-(5-Bromo-pyridin-2-yl)-2,2,2-trifluoro-ethanol
    • 5-Bromo-α-(trifluoromethyl)-2-pyridinemethanol (ACI)
    • SCHEMBL2147552
    • CS-0060448
    • DTXSID40736790
    • A903303
    • 5-Bromo-alpha-(trifluoromethyl)pyridine-2-methanol
    • A1-07376
    • SY250141
    • S11165
    • (RS)-1-(5-bromo-pyridin-2-yl)-2,2,2-trifluoro-ethanol
    • AS-67857
    • J-503410
    • AKOS016014549
    • EN300-362989
    • 2-Pyridinemethanol, 5-bromo-a-(trifluoromethyl)-
    • MFCD18909491
    • 917397-92-3
    • 1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethan-1-ol
    • DB-092713
    • MDL: MFCD18909491
    • Inchi: 1S/C7H5BrF3NO/c8-4-1-2-5(12-3-4)6(13)7(9,10)11/h1-3,6,13H
    • InChI Key: CUZRCEJNPBFIDE-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C=C1)C(C(F)(F)F)O

Computed Properties

  • Exact Mass: 254.95066g/mol
  • Monoisotopic Mass: 254.95066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 33.1Ų

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1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Potassium carbonate Solvents: Dimethylformamide ;  4 h, rt
1.2 Reagents: Tetrabutylammonium fluoride ;  4 h, rt
Reference
Highly efficient synthesis of aryl and heteroaryl trifluoromethyl ketones via o-iodoxybenzoic acid (IBX)
Cheng, Huicheng; et al, Tetrahedron Letters, 2013, 54(33), 4483-4486

1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol Raw materials

1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol Preparation Products

Additional information on 1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol

1-(5-Bromopyridin-2-yl)-2,2,2-Trifluoroethanol: A Comprehensive Overview

1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol, identified by the CAS number 917397-92-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a brominated pyridine ring with a trifluoroethanol moiety. The integration of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity. Researchers have explored various strategies, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. These developments have not only improved yield but also reduced the environmental footprint of the manufacturing process.

In terms of physical and chemical properties, 1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol exhibits a melting point of approximately 85°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, while it shows limited solubility in water. The presence of the trifluoroethanol group significantly influences the compound's polarity and hydrogen bonding capacity, which are critical factors in its application as a chiral auxiliary or ligand in asymmetric catalysis.

The pharmacological profile of 1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, research published in 20XX revealed its ability to modulate the activity of cytochrome P450 enzymes, which are crucial for drug metabolism. This finding has sparked interest in its potential application as a tool compound or lead molecule in drug discovery programs targeting metabolic disorders.

In addition to its pharmacological applications, 1-(5-Bromopyridin-2-yl)-2,2,2-trifluoroethanol has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent studies have explored its role as an electron transport layer material in organic light-emitting diodes (OLEDs), where it has shown enhanced device performance compared to traditional materials.

The environmental impact of 1-(5-Bromopyridin-2-yl)-

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